Cas no 1227606-46-3 (4-(Bromomethyl)-2,5-difluoropyridine)

4-(Bromomethyl)-2,5-difluoropyridine is a versatile brominated heterocyclic compound featuring a reactive bromomethyl group and difluorinated pyridine core. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorinated pyridine motifs into target molecules. The bromomethyl group facilitates further functionalization via nucleophilic substitution or cross-coupling reactions, while the difluoro substitution enhances electron-withdrawing properties and metabolic stability in derived compounds. Its high purity and well-defined reactivity profile ensure consistent performance in complex transformations. Suitable for use in medicinal chemistry and material science, this compound offers precise control in the construction of fluorinated scaffolds.

4-(Bromomethyl)-2,5-difluoropyridine structure

1227606-46-3 structure

Product Name:4-(Bromomethyl)-2,5-difluoropyridine

CAS No:1227606-46-3

MF:C₆H₄BrF₂N

MW:208.003467559814

CID:4925349

Update Time:2025-06-13

4-(Bromomethyl)-2,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(bromomethyl)-2,5-difluoropyridine
- BrCC1=CC(=NC=C1F)F
- 4-Bromomethyl-2,5-difluoropyridine
- 4-(Bromomethyl)-2,5-difluoropyridine
- Inchi： 1S/C6H4BrF2N/c7-2-4-1-6(9)10-3-5(4)8/h1,3H,2H2
- InChI Key： RHJUHVZYYIKMIK-UHFFFAOYSA-N
- SMILES： BrCC1C=C(N=CC=1F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
XLogP3: 1.9
Topological Polar Surface Area: 12.9

4-(Bromomethyl)-2,5-difluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023026125-250mg	4-Bromomethyl-2,5-difluoropyridine	1227606-46-3	97%	250mg	$707.20	2023-09-03
Alichem	A023026125-500mg	4-Bromomethyl-2,5-difluoropyridine	1227606-46-3	97%	500mg	$980.00	2023-09-03
Alichem	A023026125-1g	4-Bromomethyl-2,5-difluoropyridine	1227606-46-3	97%	1g	$1730.40	2023-09-03

4-(Bromomethyl)-2,5-difluoropyridine Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106

Additional information on 4-(Bromomethyl)-2,5-difluoropyridine

Comprehensive Overview of 4-(Bromomethyl)-2,5-difluoropyridine (CAS No. 1227606-46-3)

4-(Bromomethyl)-2,5-difluoropyridine (CAS No. 1227606-46-3) is a highly versatile heterocyclic compound widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group and difluoropyridine core, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, material science, and catalysis. The growing interest in fluorinated compounds and pyridine derivatives has further elevated its significance in modern chemistry.

The compound’s CAS number 1227606-46-3 is often queried in databases like SciFinder and Reaxys, reflecting its importance in high-throughput screening and medicinal chemistry. Its bromomethyl moiety allows for efficient functionalization, enabling the synthesis of more complex molecules. This property aligns with the current trend of click chemistry and fragment-based drug design, which are hot topics in AI-driven drug development. Additionally, the difluoropyridine scaffold is known for enhancing metabolic stability, a critical factor in bioavailability optimization.

From an industrial perspective, 4-(Bromomethyl)-2,5-difluoropyridine is sought after for its role in developing crop protection agents and electronic materials. The fluorine atoms in its structure contribute to improved lipophilicity and binding affinity, making it a preferred choice for agrochemical formulations. Recent studies also highlight its potential in OLED technology, where fluorinated pyridines are used to enhance electron transport properties. These applications resonate with the increasing demand for sustainable chemistry and green synthesis methods.

Safety and handling of CAS No. 1227606-46-3 are frequently discussed in research forums. While the compound is not classified as hazardous under standard regulations, proper laboratory practices are recommended. Its stability under ambient conditions and compatibility with common organic solvents make it a practical choice for multistep synthesis. Researchers often inquire about its storage conditions, purity standards, and scaling-up procedures, reflecting its widespread use in both academic and industrial settings.

In summary, 4-(Bromomethyl)-2,5-difluoropyridine (CAS No. 1227606-46-3) is a pivotal building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, aligning with key trends like precision medicine and sustainable technology. As the scientific community continues to explore fluorine chemistry and heterocyclic innovations, this compound remains at the forefront of cutting-edge research.